Cas no 1784564-51-7 (2-bromo-4-tert-butyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-bromo-4-tert-butyl-1,3-oxazole-5-carboxylic acid
• CAS No: 1784564-51-7
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• MDL: MFCD30498785
• CID: 5171986
• PubChem ID: 105507505
• Update Time: 2025-05-21

2-bromo-4-tert-butyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-bromo-4-(1,1-dimethylethyl)-
• 2-bromo-4-tert-butyl-1,3-oxazole-5-carboxylic acid

• MDL： MFCD30498785
• Inchi： 1S/C8H10BrNO3/c1-8(2,3)5-4(6(11)12)13-7(9)10-5/h1-3H3,(H,11,12)
• InChI Key： DLYMCKUQIZBIAY-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C(C)(C)C)N=C1Br

Additional information on 2-bromo-4-tert-butyl-1,3-oxazole-5-carboxylic acid

2-Bromo-4-Tert-butyl-1,3-Oxazole-5-Carboxylic Acid (CAS No. 1784564-51-7)

The compound 2-bromo-4-tert-butyl-1,3-oxazole-5-carboxylic acid (CAS No. 1784564-51-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxazole derivatives, which are known for their unique electronic properties and structural versatility. The presence of the bromine atom at the 2-position and the tert-butyl group at the 4-position imparts specific reactivity and stability to the molecule, making it a valuable substrate in synthetic chemistry.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery and material synthesis. For instance, researchers have explored the use of 2-bromo-4-tert-butyl-1,3-oxazole-5-carboxylic acid in designing novel pharmaceutical agents due to its ability to act as a versatile building block in medicinal chemistry. The carboxylic acid group at the 5-position provides an excellent site for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic properties.

In addition to its role in drug discovery, this compound has found applications in agrochemicals and advanced materials. The bromine atom at the 2-position facilitates various substitution reactions, which are crucial for synthesizing pesticides and herbicides with enhanced efficacy. Furthermore, the tert-butyl group contributes to the molecule's stability under harsh environmental conditions, making it suitable for outdoor applications.

From a synthetic perspective, 2-bromo-4-tert-butyl-1,3-oxazole-5-carboxylic acid is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent oxidation or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

The structural features of this compound also make it an attractive candidate for use in polymer science. Its ability to form stable covalent bonds with other monomers has led to its incorporation into high-performance polymers used in electronics and aerospace industries. Researchers have reported that polymers incorporating 2-bromo-4-Tert-butyl oxazole derivatives exhibit superior thermal stability and mechanical strength compared to traditional polymer systems.

Moreover, the carboxylic acid functionality of 2-bromo oxazole derivatives allows for easy integration into supramolecular assemblies, such as self-healing materials and stimuli-responsive systems. These materials have garnered significant attention due to their potential applications in adaptive robotics and smart packaging technologies.

In terms of safety and handling, 2-bromo oxazole compounds are generally considered non-hazardous under normal conditions. However, proper precautions should be taken during synthesis and storage to avoid exposure to moisture or strong oxidizing agents, which could lead to decomposition or unexpected reactions.

Looking ahead, the demand for 2-bromo oxazole derivatives is expected to grow as industries continue to explore their potential in emerging technologies. Ongoing research focuses on optimizing their synthesis pathways and expanding their application scope into areas such as biotechnology and nanotechnology.

In conclusion, 2-bromo oxazole derivatives, particularly CAS No. 1784564-51–7, represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical properties and versatility make them indispensable tools for scientists and engineers working on cutting-edge innovations.